3-(5-Chloro-2,4-dimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

• IUPAC Name: 3-(5-chloro-2,4-dimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C12H12ClNO5/c1-17-9-5-10(18-2)7(13)3-6(9)8-4-11(12(15)16)19-14-8/h3,5,11H,4H2,1-2H3,(H,15,16)
• InChI Key: IDRVXUULWFWTEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2=NOC(C2)C(=O)O)Cl)OC
• Molecular Formula: C12H12ClNO5
• Molecular Weight: 285.68 g/mol

Description

3-(5-Chloro-2,4-dimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid, also known as 5-chloro-2,4-dimethoxyphenyl isoxazole-5-carboxylic acid (CDIPCA), is a compound that has been studied for its potential applications in scientific research. CDIPCA is a synthetic compound that is used as a starting material in the synthesis of various compounds, including drugs, and is also used as a reagent in organic chemistry. CDIPCA is a versatile compound that has been studied for its potential applications in biochemistry, physiology, and drug development.

Scientific Research Applications

Tautomerism and Basicity

• 3,4-Dimethyl-5-hydroxyisoxazole, which shares structural similarities with 3-(5-Chloro-2,4-dimethoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid, has been studied for its tautomerism in various solvents. These isoxazoles show different forms based on the solvent's polarity, indicating their versatile chemical behavior and potential for various applications (Boulton & Katritzky, 1961).

Synthesis and Rearrangement

• Research into the synthesis and rearrangement of isoxazole- and 4,5-dihydroisoxazole-3-carboxylic acid amidoximes, which are structurally related to the compound , reveals potential pathways for creating novel chemical structures. These compounds can be rearranged into aminofurazans under certain conditions, highlighting a method for generating new chemical entities (Andrianov, Semenikhina, & Eremeev, 1991).

Applications in Synthesis of Amino Sugars

• A study on the synthesis of amino sugars using 4,5-dihydroisoxazole demonstrates the compound's relevance in the field of organic synthesis, particularly in the production of complex sugar derivatives. This process involves a series of reactions, including hydroxylation and reduction, to yield amino sugars (Jäger & Schröter, 1990).

Liquid Crystal Behavior

• A novel study investigated non-symmetric liquid crystal dimers containing 4,5-dihydroisoxazole, showing its potential in the development of advanced liquid crystal materials. These materials exhibit unique mesophases and transition properties, influenced by the molecular structure of the dihydroisoxazole moiety (Tavares et al., 2016).

Selective Nucleophilic Chemistry

• The compound's related structure, 5-carbamoyl-3-sulfanylmethylisoxazole-4-carboxylic acid, has been synthesized using selective nucleophilic chemistry, indicating potential for targeted chemical synthesis. This process leads to a library of drug-like isoxazoles, showing the compound's relevance in drug discovery and chemical libraries (Robins, Fettinger, Tinti, & Kurth, 2007).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through a variety of mechanisms, including hydrogen bonding, hydrophobic interactions, and electrostatic interactions .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Given its potential to interact with various proteins or enzymes, it could influence a wide range of biochemical pathways .

Pharmacokinetics

Therefore, its bioavailability, distribution within the body, metabolic transformation, and elimination routes remain unknown .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of specific target and pathway information .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. Without specific experimental data, it’s difficult to predict how these factors might impact the compound’s behavior .